Cas no 1396749-20-4 (N-(2-methoxyethyl)-2-{4-3-(phenylsulfanyl)propanamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(2-methoxyethyl)-2-{4-3-(phenylsulfanyl)propanamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396749-20-4
• MF: C₂₀H₂₂N₆O₃S
• MW: 426.492082118988
• CID: 6280928
• PubChem ID: 71792331
• Update Time: 2025-07-16

N-(2-methoxyethyl)-2-{4-3-(phenylsulfanyl)propanamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-{4-3-(phenylsulfanyl)propanamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide
• VU0539741-1
• F6242-1465
• 1396749-20-4
• N-(2-methoxyethyl)-2-(4-(3-(phenylthio)propanamido)phenyl)-2H-tetrazole-5-carboxamide
• N-(2-methoxyethyl)-2-[4-(3-phenylsulfanylpropanoylamino)phenyl]tetrazole-5-carboxamide
• AKOS024542432
• N-(2-methoxyethyl)-2-{4-[3-(phenylsulfanyl)propanamido]phenyl}-2H-1,2,3,4-tetrazole-5-carboxamide

• Inchi： 1S/C20H22N6O3S/c1-29-13-12-21-20(28)19-23-25-26(24-19)16-9-7-15(8-10-16)22-18(27)11-14-30-17-5-3-2-4-6-17/h2-10H,11-14H2,1H3,(H,21,28)(H,22,27)
• InChI Key： BBVVPANISXTDEF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(NC1C=CC(=CC=1)N1N=NC(C(NCCOC)=O)=N1)=O

Computed Properties

• Exact Mass: 426.14740976g/mol
• Monoisotopic Mass: 426.14740976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-(2-methoxyethyl)-2-{4-3-(phenylsulfanyl)propanamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to N-(2-methoxyethyl)-2-{4-3-(phenylsulfanyl)propanamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396749-20-4)

N-(2-methoxyethyl)-2-{4-3-(phenylsulfanyl)propanamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide, identified by its CAS number 1396749-20-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including amide and tetrazole moieties, which contribute to its unique chemical properties and potential biological activities.

The structural framework of N-(2-methoxyethyl)-2-{4-3-(phenylsulfanyl)propanamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide incorporates a tetrazole ring, which is a heterocyclic structure known for its stability and reactivity. The tetrazole ring is a key pharmacophore in many bioactive compounds, often contributing to interactions with biological targets such as enzymes and receptors. In this compound, the tetrazole ring is further functionalized with a carboxamide group, enhancing its potential for further derivatization and biological evaluation.

The presence of the phenylsulfanyl group in the molecule adds another layer of complexity and functionality. The phenylsulfanyl moiety is known to influence the electronic properties of the molecule and can participate in various non-covalent interactions with biological targets. This feature makes N-(2-methoxyethyl)-2-{4-3-(phenylsulfanyl)propanamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide a promising candidate for drug discovery efforts aimed at modulating enzyme activity or receptor binding.

In recent years, there has been a growing interest in the development of novel tetrazole-based compounds due to their diverse biological activities. Tetrazoles have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in N-(2-methoxyethyl)-2-{4-3-(phenylsulfanyl)propanamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide, particularly the combination of the tetrazole ring with the amide and phenylsulfanyl groups, suggests that it may possess unique pharmacological properties that warrant further investigation.

The 2-methoxyethyl substituent at the nitrogen atom of the amide group introduces a hydrophilic character to the molecule, which can influence its solubility and bioavailability. This feature is particularly important in drug design, as it can affect how well a compound is absorbed and distributed within an organism. Additionally, the methoxy group can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

The synthesis of N-(2-methoxyethyl)-2-{4-3-(phenylsulfanyl)propanamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide) presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have been instrumental in facilitating the assembly of complex heterocyclic systems like this one.

In terms of potential applications, N-(2-methoxyethyl)-2-{4-3-(phenylsulfanyl)propanamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide) could be explored as a lead compound for the development of new therapeutic agents. Its unique structural features make it a versatile scaffold for medicinal chemistry modifications. By introducing additional functional groups or exploring different derivatives, researchers may uncover novel compounds with enhanced biological activity and improved pharmacokinetic profiles.

The role of computational chemistry and molecular modeling has become increasingly important in the study of such complex molecules. These tools allow researchers to predict the behavior of N-(2-methoxyethyl)-
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